Cas no 19654-14-9 (2-(3-Bromophenyl)benzodthiazole)

• Product Name: 2-(3-Bromophenyl)benzodthiazole
• CAS No: 19654-14-9
• MF: C₁₃H₈BrNS
• MW: 290.178320884705
• MDL: MFCD00579076
• CID: 139124
• PubChem ID: 6382460
• Update Time: 2025-10-05

2-(3-Bromophenyl)benzodthiazole Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(3-bromophenyl)-
• 2-(3-bromophenyl)-1,3-benzothiazole
• 2-(3-bromophenyl)benzo[d]thiazole
• 2-(2,4-DIFLUOROPHENOXY)-5-FLUOROBENZALDEHYDE
• 2-(3-bromophenyl)-benzothiazole
• AmbkkkkK357
• Benzothiazole,2-(3-bromophenyl)
• 2-(3-Bromophenyl)benzothiazole
• XCMGDNMMLIJSQA-UHFFFAOYSA-N
• 2-(m-bromo-phenyl)-benzothiazole
• ARK100013
• SY046138
• AK154837
• ST2403884
• AX8061692
• A880091
• AC-29827
• DTXSID80422988
• AKOS000467274
• FT-0732211
• 19654-14-9
• SCHEMBL752798
• CS-0155911
• CHEMBL3741446
• AKOS000454337
• F18765
• MFCD00579076
• CS-12308
• DB-065910
• 2-(3-Bromophenyl)benzodthiazole

• MDL： MFCD00579076
• Inchi： 1S/C13H8BrNS/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H
• InChI Key： XCMGDNMMLIJSQA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 288.95600
• Monoisotopic Mass: 288.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.546
• Boiling Point: 409.209 °C at 760 mmHg
• Flash Point: 201.283 °C
• PSA: 41.13000
• LogP: 4.72580

Additional information on 2-(3-Bromophenyl)benzodthiazole

Comprehensive Analysis of 2-(3-Bromophenyl)benzothiazole (CAS No. 19654-14-9): Properties, Applications, and Industry Trends

2-(3-Bromophenyl)benzothiazole (CAS No. 19654-14-9) is a specialized organic compound belonging to the benzothiazole family, widely recognized for its unique structural and functional properties. This heterocyclic compound features a benzothiazole core substituted with a 3-bromophenyl group, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C₁₃H₈BrNS, and precise synthesis routes have garnered significant attention in research and industrial applications.

In recent years, the demand for benzothiazole derivatives has surged due to their versatility in drug discovery and optoelectronic materials. Researchers frequently search for "2-(3-Bromophenyl)benzothiazole synthesis" or "CAS 19654-14-9 applications," reflecting its growing relevance. The compound’s photoluminescent properties and potential as a fluorescence probe align with trends in bioimaging and sensor development, addressing key questions like "How is 2-(3-Bromophenyl)benzothiazole used in OLEDs?" or "What are the biological activities of benzothiazole derivatives?"

The synthesis of 2-(3-Bromophenyl)benzothiazole typically involves condensation reactions between 2-aminothiophenol and 3-bromobenzaldehyde, followed by oxidative cyclization. This process is optimized for high yield and purity, critical for applications such as organic light-emitting diodes (OLEDs) and corrosion inhibitors. Industry reports highlight its role in improving the efficiency of electronic devices, a hotspot topic linked to searches like "benzothiazole compounds in renewable energy."

From a regulatory perspective, CAS 19654-14-9 is not classified as hazardous under major chemical inventories, ensuring its safe handling in controlled environments. However, users often inquire about "2-(3-Bromophenyl)benzothiazole safety data" or "storage conditions for bromophenyl compounds," emphasizing the need for clear technical documentation. Its stability under standard conditions and compatibility with common solvents further enhance its utility in lab-scale and industrial settings.

Looking ahead, innovations in green chemistry are driving interest in sustainable synthesis methods for 2-(3-Bromophenyl)benzothiazole. Queries such as "eco-friendly benzothiazole production" or "catalytic approaches for bromophenyl derivatives" underscore this shift. As a high-value chemical, its integration into advanced materials and biomedical research positions it as a compound of enduring scientific and commercial importance.